Cas no 339018-38-1 ((E)-2-(1,3-benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]ethenesulfonamide)

• Product Name: (E)-2-(1,3-benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]ethenesulfonamide
• CAS No: 339018-38-1
• MF: C₁₆H₁₄ClNO₄S
• MW: 351.804662227631
• CID: 6209519
• PubChem ID: 1484596
• Update Time: 2025-11-01

(E)-2-(1,3-benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]ethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-(2H-1,3-benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]ethene-1-sulfonamide
• HMS577O10
• 7N-042
• 339018-38-1
• AKOS005099873
• (E)-2-(1,3-benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]ethenesulfonamide
• (E)-2-(1,3-benzodioxol-5-yl)-N-(4-chlorobenzyl)-1-ethenesulfonamide

• Inchi： 1S/C16H14ClNO4S/c17-14-4-1-13(2-5-14)10-18-23(19,20)8-7-12-3-6-15-16(9-12)22-11-21-15/h1-9,18H,10-11H2/b8-7+
• InChI Key： AWVLYESZGHKYDG-BQYQJAHWSA-N
• SMILES： ClC1C=CC(=CC=1)CNS(/C=C/C1C=CC2=C(C=1)OCO2)(=O)=O

Computed Properties

• Exact Mass: 351.0332068g/mol
• Monoisotopic Mass: 351.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73Ų

Additional information on (E)-2-(1,3-benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]ethenesulfonamide

Chemical Profile of (E)-2-(1,3-benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]ethenesulfonamide (CAS No. 339018-38-1)

(E)-2-(1,3-benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]ethenesulfonamide, identified by its CAS number 339018-38-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This sulfonamide derivative exhibits a unique structural framework characterized by a conjugated ethene sulfonamide moiety linked to a 1,3-benzodioxolyl (tetrahydrostilbene) group, further substituted with a 4-chlorophenylmethyl group. Such structural motifs are often engineered to modulate biological activity, making this compound a promising candidate for further investigation in drug discovery and therapeutic applications.

The< strong>1,3-benzodioxol-5-yl moiety, commonly referred to as the tetrahydrostilbene scaffold, is known for its potential role in various biological processes, including enzyme inhibition and receptor interaction. In recent years, derivatives of this scaffold have been explored for their anti-inflammatory, antioxidant, and anticancer properties. The incorporation of the< strong>ethenesulfonamide group into the molecular structure introduces a polar sulfonamide functionality, which can enhance solubility and binding affinity to biological targets. Additionally, the< strong>4-chlorophenylmethyl substituent may contribute to the compound's metabolic stability and pharmacokinetic profile.

This compound has been the subject of several studies aimed at elucidating its pharmacological properties and potential therapeutic applications. Preliminary in vitro studies have suggested that< strong>(E)-2-(1,3-benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]ethenesulfonamide may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The sulfonamide moiety is particularly noteworthy for its ability to interact with biological targets through hydrogen bonding and ionic interactions, which are critical for drug efficacy.

The< strong>E-configuration of the ethene double bond in this compound is significant as it can influence the molecule's spatial orientation and electronic properties, thereby affecting its interaction with biological targets. The stereochemistry of such compounds is often carefully considered during drug design to optimize binding affinity and selectivity. Furthermore, the presence of electron-withdrawing groups such as the chloro substituent on the phenyl ring can modulate electronic distribution within the molecule, potentially enhancing its pharmacological activity.

In recent years, there has been growing interest in developing novel sulfonamide-based therapeutics due to their broad spectrum of biological activities. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties, making them valuable scaffolds for drug development. The< strong>E)-2-(1,3-benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]ethenesulfonamide structure represents an innovative combination of these pharmacophoric elements, which may lead to the discovery of new therapeutic agents with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic steps include condensation reactions to form the ethene sulfonamide linkage, functional group transformations to introduce the< strong>1,3-benzodioxol-5-yl and< strong>4-chlorophenylmethyl groups, and stereochemical control during double bond formation. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules.

The pharmacokinetic profile of< strong>(E)-2-(1,3-benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]ethenesulfonamide is another critical aspect that has been investigated in preclinical studies. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) are carefully evaluated to assess its potential as a drug candidate. The presence of polar functional groups like the sulfonamide moiety can influence solubility and permeability across biological membranes, which are essential parameters for drug absorption and distribution.

In conclusion,< strong>(E)-2-(1,3-benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]ethenesulfonamide (CAS No. 339018-38-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements suggests broad applications in therapeutic development. Further studies are warranted to fully elucidate its biological activities and clinical potential.